Cas no 2755730-56-2 ((E)-3-bromo-2,6-difluorobenzaldehyde oxime)
(E)-3-bromo-2,6-difluorobenzaldehyde oxime Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-bromo-2,6-difluorobenzaldehyde oxime
-
- Inchi: 1S/C7H4BrF2NO/c8-5-1-2-6(9)4(3-11-12)7(5)10/h1-3,12H/b11-3+
- InChI Key: ODMUOLHLFVAUMP-QDEBKDIKSA-N
- SMILES: C1C=C(F)C(/C=N/O)=C(F)C=1Br
(E)-3-bromo-2,6-difluorobenzaldehyde oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022L2N-5g |
(E)-3-bromo-2,6-difluorobenzaldehyde oxime |
2755730-56-2 | 95% | 5g |
$343.00 | 2025-02-13 | |
| abcr | AB608379-5g |
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; . |
2755730-56-2 | 5g |
€318.20 | 2024-07-19 | ||
| abcr | AB608379-10g |
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; . |
2755730-56-2 | 10g |
€503.30 | 2024-07-19 | ||
| abcr | AB608379-25g |
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; . |
2755730-56-2 | 25g |
€936.10 | 2024-07-19 |
(E)-3-bromo-2,6-difluorobenzaldehyde oxime Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on (E)-3-bromo-2,6-difluorobenzaldehyde oxime
Introduction to (E)-3-bromo-2,6-difluorobenzaldehyde oxime (CAS No. 2755730-56-2)
(E)-3-bromo-2,6-difluorobenzaldehyde oxime is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2755730-56-2, belongs to the class of oxime derivatives, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, including the presence of both bromine and fluorine substituents, make it a valuable intermediate in the synthesis of more complex molecules.
The< strong>E-configuration of the aldehyde group in (E)-3-bromo-2,6-difluorobenzaldehyde oxime contributes to its distinct reactivity and makes it a promising candidate for various chemical transformations. The oxime functional group, characterized by the -NOH linkage, is known for its ability to participate in coordination chemistry and metal binding, which has implications for its potential use in drug design and material science.
In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceuticals often leads to increased binding affinity and reduced susceptibility to degradation by enzymatic processes. This makes compounds like (E)-3-bromo-2,6-difluorobenzaldehyde oxime particularly attractive for the design of novel therapeutic agents.
The bromine substituent in this molecule further enhances its utility as a synthetic building block. Bromine is a versatile halogen that can undergo various substitution or elimination reactions, allowing for the introduction of additional functional groups or the formation of new molecular architectures. These properties make (E)-3-bromo-2,6-difluorobenzaldehyde oxime a valuable tool in the chemist's arsenal for constructing complex organic molecules.
Recent studies have highlighted the potential of oxime derivatives as pharmacophores in drug discovery. The oxime group has been shown to interact with biological targets in diverse ways, including coordination with metal ions and hydrogen bonding with nucleophilic residues. These interactions can be exploited to develop drugs with specific mechanisms of action. For instance, research has demonstrated that certain oximes can act as chelating agents for metal ions, which has applications in both therapeutic and diagnostic contexts.
The synthesis of< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The presence of both bromine and fluorine atoms necessitates the use of specialized reagents and conditions to prevent unwanted side reactions. Despite these challenges, the synthetic pathways developed for this compound serve as excellent examples of modern organic synthesis techniques.
In addition to its pharmaceutical applications, (E)-3-bromo-2,6-difluorobenzaldehyde oxime has shown promise in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in optoelectronic devices and advanced materials. The oxime group can also contribute to the formation of coordination complexes with metal ions, which can be used to create novel materials with tailored properties.
The growing body of research on< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime underscores its importance as a versatile intermediate in chemical biology and pharmaceutical research. As our understanding of its reactivity and applications continues to expand, this compound is likely to play an increasingly significant role in the development of new drugs and materials. The combination of its structural features—bromine substituents, fluorine atoms, and an oxime group—makes it a uniquely valuable asset for synthetic chemists working on complex molecular architectures.
The future prospects for< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime are bright, with ongoing research exploring its potential in various fields. As new synthetic methodologies are developed and our understanding of its biological activity deepens, this compound is poised to contribute significantly to advancements in drug discovery and material science. Its unique combination of structural features ensures that it will remain a key component in the chemist's toolkit for years to come.
2755730-56-2 ((E)-3-bromo-2,6-difluorobenzaldehyde oxime) Related Products
- 202865-64-3((1E)-4-Bromo-2-fluorobenzaldehyde oxime)
- 202865-65-4(5-bromo-2-fluorobenzaldoxime)
- 202865-63-2(3-bromo-4-fluorobenzaldoxime)
- 2586233-03-4(Benzaldehyde, 5-bromo-2,4-difluoro-, oxime)
- 914311-53-8(1-(2-Fluoro-5-bromophenyl)-N-methoxymethanimine)
- 901309-00-0(4-Bromo-2-fluorobenzaldoxime)
- 304876-60-6(4-Bromo-3-fluoro-benzaldehyde Oxime)
- 304876-62-8((E)-N-(3-Bromo-2-fluorophenyl)methylidenehydroxylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)